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Compound of Interest

Compound Name: Terephthalic acid-d4

Cat. No.: B044296

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Terephthalic acid-d4,
a deuterated form of terephthalic acid used in various research and development applications.
The following sections detail hazard identification, protective measures, emergency
procedures, and summaries of key toxicological studies, presented in a format designed for
scientific and technical personnel.

Section 1: Chemical Identification and Physical
Properties

Terephthalic acid-d4 is a stable, isotopically labeled compound. Its physical and chemical
properties are summarized below.
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Property

Value

Chemical Name

Benzene-1,4-dicarboxylic-2,3,5,6-d4 acid

Synonyms Terephthalic acid (ring-d4)

CAS Number 60088-54-2

Molecular Formula CsH2D40a4

Molecular Weight 170.16 g/mol

Appearance White to off-white solid (crystalline powder)
Melting Point >300 °C

Water Solubility Low

Section 2: Hazard Identification and Classification

Terephthalic acid-d4 is classified as a hazardous substance. The following table summarizes

its GHS classification.

Hazard Class Category Hazard Statement Pictogram
] o H315: Causes skin L
Skin Irritation 2 o raalt text
irritation
o H319: Causes serious E,
Eye Irritation 2A o aalt text
eye irritation
Specific target organ
toxicity — Single H335: May cause L,
_ 3 _ o raalt text
exposure (Respiratory respiratory irritation
tract irritation)
Section 3: Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.
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Aspect

Guideline

Handling

Avoid contact with skin and eyes.[1] Avoid
formation and inhalation of dust.[1] Use in a
well-ventilated area or with local exhaust
ventilation.[2] Do not eat, drink, or smoke when

handling. Wash hands thoroughly after handling.
[3]

Storage

Store in a cool, dry, and well-ventilated place.[3]
Keep container tightly closed.[1] Store away

from strong oxidizing agents.[1]

Incompatible Materials

Strong oxidizing agents.[1]

Section 4: Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Terephthalic

acid-d4.

Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or goggles.[1]

Skin Protection

Protective gloves (e.g., nitrile rubber). Lab coat

or other protective clothing.[1]

Respiratory Protection

For nuisance exposures, use a P95 (US) or P1
(EU EN 143) particle respirator. For higher-level
exposures, use a P100 (US) or P3 (EU EN 143)

respirator filter.

Section 5: First-Aid Measures

In case of exposure, follow these first-aid procedures.
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Exposure Route

First-Aid Measure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Section 6: Fire-Fighting Measures

Aspect

Guideline

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[2]

Specific Hazards

Hazardous decomposition products formed

under fire conditions include carbon oxides.[1]

Protective Equipment

Wear a self-contained breathing apparatus for

firefighting if necessary.[2]

Section 7: Accidental Release Measures
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Aspect Guideline

) Use personal protective equipment. Avoid dust
Personal Precautions ) o
formation. Ensure adequate ventilation.[2]

Environmental Precautions Do not let the product enter drains.[2]

Pick up and arrange disposal without creating
Methods for Cleaning Up dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[2]

Section 8: Experimental Protocols for Toxicological
Assessment

The toxicological data for Terephthalic acid are based on standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD). The methodologies for key toxicological endpoints are detailed below. While specific
studies on the deuterated form are not widely published, the protocols for the parent compound
are directly applicable.

Acute Dermal Toxicity (Following OECD Guideline 402)

 Principle: This test provides information on health hazards likely to arise from a short-term
dermal exposure to a substance.

» Methodology:
o Test Animals: Healthy, young adult albino rabbits are typically used.

o Dosage: A limit test is often performed first, where a single high dose (e.g., 2000 mg/kg
body weight) is applied.

o Application: The test substance is applied to a small area of shaved skin (approximately
10% of the body surface area). The area is then covered with a porous gauze dressing
and non-irritating tape for a 24-hour exposure period.

o Observation: Animals are observed for mortality, signs of toxicity, and body weight
changes for at least 14 days.
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o Necropsy: At the end of the study, all animals are subjected to a gross necropsy.

Skin Irritation/Corrosion (Following OECD Guideline
404)

e Principle: This test assesses the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

o Methodology:
o Test Animals: Albino rabbits are the preferred species.

o Application: A small amount (0.5 g) of the test substance is applied to a shaved patch of
skin and covered with a gauze patch.

o Exposure: The exposure period is typically 4 hours. After exposure, the residual substance
is removed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The reactions are scored according to a
standardized scale.

Eye Irritation/Corrosion (Following OECD Guideline 405)

e Principle: This test evaluates the potential of a substance to produce irritation or damage to
the eye.
o Methodology:

o Test Animals: Albino rabbits are used.

o Application: A small amount (e.g., 0.1 mL for liquids, or not more than 100 mg for solids) of
the test substance is instilled into the conjunctival sac of one eye of the animal. The other
eye serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are evaluated for opacity, inflammation, redness, and swelling
using a standardized scoring system.
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Bacterial Reverse Mutation Test (Ames Test)

o Principle: This in vitro assay is used to assess the mutagenic potential of a chemical. It uses
several strains of Salmonella typhimurium that are auxotrophic for histidine (cannot produce
their own). The test measures the ability of the chemical to cause a reverse mutation,
allowing the bacteria to grow on a histidine-free medium.

o Methodology:

o Bacterial Strains: A set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535,
TA1537) and often an Escherichia coli strain (e.g., WP2 uvrA) are used to detect different
types of mutations.

o Metabolic Activation: The test is performed both with and without a mammalian metabolic
activation system (S9 fraction, typically from rat liver) to mimic metabolism in mammals.

o Procedure:

= The test substance at various concentrations is mixed with the bacterial culture and the
S9 mix (or buffer).

» This mixture is then plated on a minimal agar medium that lacks histidine.
» The plates are incubated for 48-72 hours.

o Evaluation: The number of revertant colonies (colonies that have mutated back to being
able to synthesize histidine) is counted. A significant, dose-dependent increase in the
number of revertant colonies compared to the negative control indicates a mutagenic
potential. Studies on terephthalic acid have shown no mutagenic effects in this test
system.[1]

Section 9: Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of Terephthalic
acid-d4, from initial identification to disposal.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17654251/
https://www.benchchem.com/product/b044296?utm_src=pdf-body
https://www.benchchem.com/product/b044296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Safe Handling Workflow for Terephthalic acid-d4
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:
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Caption: Logical workflow for the safe handling of Terephthalic acid-d4.
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This guide is intended to provide essential safety and handling information. Always refer to the
most current Safety Data Sheet (SDS) for Terephthalic acid-d4 and follow all applicable
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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